Cas no 4489-53-6 (2-[4-(propan-2-yl)piperazin-1-yl]ethan-1-amine)
4489-53-6 structure
Product Name:2-[4-(propan-2-yl)piperazin-1-yl]ethan-1-amine
CAS No:4489-53-6
MF:C9H21N3
MW:171.283141851425
MDL:MFCD06742593
CID:1018000
PubChem ID:4742414
Update Time:2025-04-20
2-[4-(propan-2-yl)piperazin-1-yl]ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Isopropylpiperazin-1-yl)ethanamine
- 1-Piperazineethanamine,4-(1-methylethyl)-(9CI)
- 1-piperazineethanamine, 4-(1-methylethyl)-
- 2-[4-(propan-2-yl)piperazin-1-yl]ethan-1-amine
- DTXSID80406304
- 2-(4-propan-2-ylpiperazin-1-yl)ethanamine
- 2-(4-isopropylpiperazin-1-yl)ethan-1-amine
- SCHEMBL1307292
- CS-0186419
- AIGDWIXUUOVPGQ-UHFFFAOYSA-N
- P18571
- BS-38192
- 2-(4-Isopropyl-piperazin-1-yl)-ethylamine
- 2-(4-ISOPROPYL-PIPERAZIN-1-YL)-ETHY LAMINE
- 2-(4-Isopropyl-1-piperazinyl)ethylamine
- DA-28150
- 2-(4-Isopropyl-1-piperazinyl)ethanamine
- 2-(4-isopropylpiperazin-1-yl)ethanamine, AldrichCPR
- 4489-53-6
- MFCD06742593
- 2-(4-Isopropylpiperazin-1-yl)ethylamine
- AKOS003588405
-
- MDL: MFCD06742593
- Inchi: 1S/C9H21N3/c1-9(2)12-7-5-11(4-3-10)6-8-12/h9H,3-8,10H2,1-2H3
- InChI Key: AIGDWIXUUOVPGQ-UHFFFAOYSA-N
- SMILES: N1(C(C)C)CCN(CCN)CC1
Computed Properties
- Exact Mass: 171.17373
- Monoisotopic Mass: 171.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 32.5Ų
Experimental Properties
- PSA: 32.5
2-[4-(propan-2-yl)piperazin-1-yl]ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 061546-1g |
2-(4-Isopropyl-piperazin-1-yl)-ethylamine |
4489-53-6 | 95% | 1g |
£104.00 | 2022-03-01 | |
| Fluorochem | 061546-5g |
2-(4-Isopropyl-piperazin-1-yl)-ethylamine |
4489-53-6 | 95% | 5g |
£310.00 | 2022-03-01 | |
| Fluorochem | 061546-10g |
2-(4-Isopropyl-piperazin-1-yl)-ethylamine |
4489-53-6 | 95% | 10g |
£544.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YT157-50mg |
2-[4-(propan-2-yl)piperazin-1-yl]ethan-1-amine |
4489-53-6 | 97% | 50mg |
234.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YT157-200mg |
2-[4-(propan-2-yl)piperazin-1-yl]ethan-1-amine |
4489-53-6 | 97% | 200mg |
581.0CNY | 2021-07-10 | |
| TRC | I873920-100mg |
2-(4-Isopropyl-piperazin-1-yl)-ethylamine |
4489-53-6 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I873920-500mg |
2-(4-Isopropyl-piperazin-1-yl)-ethylamine |
4489-53-6 | 500mg |
$ 230.00 | 2022-06-04 | ||
| TRC | I873920-1g |
2-(4-Isopropyl-piperazin-1-yl)-ethylamine |
4489-53-6 | 1g |
$ 340.00 | 2022-06-04 | ||
| Chemenu | CM117766-250mg |
2-(4-Isopropyl-1-piperazinyl)ethylamine |
4489-53-6 | 95% | 250mg |
$73 | 2024-07-16 | |
| Chemenu | CM117766-1g |
2-(4-Isopropyl-1-piperazinyl)ethylamine |
4489-53-6 | 95% | 1g |
$186 | 2024-07-16 |
2-[4-(propan-2-yl)piperazin-1-yl]ethan-1-amine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
4489-53-6 (2-[4-(propan-2-yl)piperazin-1-yl]ethan-1-amine) Related Products
- 4318-42-7(1-Isopropylpiperazine)
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- 59955-93-0(1-(2-Diisopropylaminoethyl)piperazine)
- 30935-65-0(1,2-Ethanediamine,N1-(2-aminoethyl)-N1-(1-methylethyl)-)
- 137186-14-2(1-Isopropyl-piperazine Hydrochloride)
- 121-05-1((2-aminoethyl)diisopropylamine)
- 16018-33-0(Piperazine,1,4-bis(1-methylethyl)-, hydrochloride (1:2))
- 24426-38-8(Piperazine,1-ethyl-4-(1-methylethyl)-)
- 193804-64-7(1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)-)
- 157794-54-2(1,2-Ethanediamine,N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]-)
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